Cas no 742042-55-3 ((1R,2S)-2-methoxycyclohexan-1-amine)

• Product Name: (1R,2S)-2-methoxycyclohexan-1-amine
• CAS No: 742042-55-3
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD19212645
• CID: 560352
• PubChem ID: 28121871
• Update Time: 2025-05-19

(1R,2S)-2-methoxycyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine,2-methoxy-, (1R,2S)-
• Cyclohexanamine,2-methoxy-, (1R-cis)- (9CI)
• (1R,2S)-2-methoxycyclohexan-1-amine
• AKOS006352189
• NBWFBXBZOBXMHO-RQJHMYQMSA-N
• cis-2-methoxycyclohexanamine
• (1R,2S)-2-Methoxycyclohexanamine
• 742042-55-3
• SCHEMBL2803104

• MDL： MFCD19212645
• Inchi： 1S/C7H15NO/c1-9-7-5-3-2-4-6(7)8/h6-7H,2-5,8H2,1H3/t6-,7+/m1/s1
• InChI Key： NBWFBXBZOBXMHO-RQJHMYQMSA-N
• SMILES： O(C)[C@H]1CCCC[C@H]1N

Computed Properties

• Exact Mass: 129.115
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on (1R,2S)-2-methoxycyclohexan-1-amine

Comprehensive Overview of (1R,2S)-2-methoxycyclohexan-1-amine (CAS No. 742042-55-3): Properties, Applications, and Industry Insights

(1R,2S)-2-methoxycyclohexan-1-amine (CAS No. 742042-55-3) is a chiral cyclohexylamine derivative with significant relevance in pharmaceutical and fine chemical synthesis. This optically active compound features a methoxy group at the 2-position and an amine functionality at the 1-position of the cyclohexane ring, making it a valuable building block for asymmetric synthesis. The stereochemistry of this molecule (1R,2S configuration) is particularly crucial for its biological activity and interaction with chiral environments in drug development.

Recent trends in chiral chemistry and green synthesis have increased demand for compounds like (1R,2S)-2-methoxycyclohexan-1-amine. Researchers are actively exploring its potential as a chiral auxiliary or ligand in catalytic systems, particularly in the synthesis of biologically active molecules. The compound's stability under various reaction conditions and its ability to induce enantioselectivity make it attractive for developing new pharmaceutical intermediates.

The physicochemical properties of CAS 742042-55-3 contribute to its versatility. With a molecular weight of 143.22 g/mol and the presence of both hydrogen bond donor (amine) and hydrogen bond acceptor (methoxy) groups, it demonstrates balanced polarity suitable for diverse synthetic applications. These characteristics align with current industry priorities for sustainable chemistry and atom economy, as the molecule can often participate in reactions without requiring extensive protection/deprotection steps.

In pharmaceutical applications, (1R,2S)-2-methoxycyclohexan-1-amine has shown promise in the development of central nervous system (CNS) drugs. Its structural similarity to various neurotransmitter analogs makes it particularly interesting for designing novel neuromodulators. Recent patent literature reveals its incorporation in experimental compounds targeting G-protein coupled receptors (GPCRs), a hot topic in drug discovery circles. The compound's conformational rigidity and chiral purity are frequently cited advantages in these applications.

From a synthetic chemistry perspective, 742042-55-3 serves as an excellent example of stereocontrolled synthesis challenges and solutions. The preparation of this specific stereoisomer often involves asymmetric hydrogenation or enzymatic resolution techniques, topics that currently generate substantial interest in academic and industrial research. These methods align with growing demands for cost-effective chiral synthesis and green chemistry approaches in the fine chemicals sector.

Quality control of (1R,2S)-2-methoxycyclohexan-1-amine typically involves advanced analytical techniques such as chiral HPLC and polarimetry to ensure enantiomeric excess (ee) meets specifications. This emphasis on chiral purity reflects broader industry trends toward stricter regulatory standards for pharmaceutical intermediates. The compound's stability profile also makes it suitable for long-term storage, an important consideration for inventory management in chemical supply chains.

Emerging applications for CAS 742042-55-3 include its use in material science, particularly in the development of chiral stationary phases for chromatography and molecular recognition systems. These applications leverage the compound's well-defined three-dimensional structure and functional group arrangement, demonstrating how fundamental chemical building blocks can find utility across multiple scientific disciplines.

The commercial availability of (1R,2S)-2-methoxycyclohexan-1-amine from specialized suppliers has increased in recent years, reflecting growing market demand. Suppliers typically offer this compound with varying levels of purity grades (98%, 99%, or higher) to meet different application requirements. Current market analysis suggests steady growth in the chiral chemicals sector, with compounds like this serving as important indicators of industry direction.

From a safety and handling perspective, proper laboratory practices should always be followed when working with 742042-55-3. While not classified as hazardous under standard regulations, its amine functionality requires basic precautions typical for nitrogen-containing compounds. These considerations are particularly relevant given increasing focus on laboratory safety standards and chemical handling protocols in research institutions worldwide.

Future research directions for (1R,2S)-2-methoxycyclohexan-1-amine may explore its potential in organocatalysis or as a scaffold for metal-organic frameworks (MOFs). The compound's structural features position it well for these cutting-edge applications that combine molecular design with functional material development. Such interdisciplinary applications highlight the ongoing relevance of well-characterized chiral building blocks in modern chemistry.